Cas no 1804834-23-8 (Methyl 4-(aminomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 4-(aminomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1804834-23-8
• MF: C₉H₉F₃N₂O₄
• MW: 266.173972845078
• CID: 4833736
• Update Time: 2025-07-20

Methyl 4-(aminomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H9F3N2O4/c1-17-8(16)6-7(18-9(10,11)12)4(2-13)5(15)3-14-6/h3,15H,2,13H2,1H3
• InChI Key： SGOSESYRAZGWIZ-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(=O)OC)=NC=C(C=1CN)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 1.3
• Topological Polar Surface Area: 94.7

Additional information on Methyl 4-(aminomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate

Comprehensive Overview of Methyl 4-(aminomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804834-23-8)

Methyl 4-(aminomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1804834-23-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the pyridine carboxylate family, characterized by the presence of a trifluoromethoxy group, an aminomethyl substituent, and a hydroxy moiety. Its molecular formula and intricate architecture make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition or receptor modulation.

The growing interest in trifluoromethoxy-containing compounds stems from their enhanced metabolic stability and lipophilicity, which are critical for drug design. Researchers frequently explore CAS 1804834-23-8 in the context of medicinal chemistry and crop protection, as its derivatives exhibit potential applications in developing novel therapeutics and agrochemicals. Recent studies highlight its role in optimizing lead compounds for diseases like inflammation and microbial infections, aligning with the industry's focus on precision medicine and sustainable agriculture.

From a synthetic perspective, Methyl 4-(aminomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate is synthesized via multi-step organic reactions, often involving protecting group strategies and selective functionalization. Its carboxylate ester group offers versatility for further derivatization, making it a preferred building block in combinatorial chemistry. Laboratories prioritize its use in high-throughput screening (HTS) due to its compatibility with automated synthesis platforms, a trend driven by the demand for accelerated drug discovery.

Environmental and safety considerations are paramount when handling this compound. While not classified as hazardous, its fluorinated components necessitate proper disposal protocols to mitigate ecological impact—a topic increasingly scrutinized under green chemistry initiatives. Regulatory frameworks like REACH and FDA guidelines emphasize the responsible use of such intermediates, reflecting broader societal concerns about chemical sustainability.

In the digital age, queries such as "applications of trifluoromethoxy pyridines" or "synthetic routes for CAS 1804834-23-8" dominate search engines, underscoring the compound's relevance. Analysts attribute this to the rise of AI-driven drug design, where researchers seek structurally diverse scaffolds like this pyridine derivative to train machine learning models. Furthermore, its mention in patents related to neurological disorders and antifungal agents has amplified its visibility in academic and industrial circles.

To conclude, Methyl 4-(aminomethyl)-5-hydroxy-3-(trifluoromethoxy)pyridine-2-carboxylate exemplifies the intersection of innovation and practical utility in modern chemistry. Its adaptability across domains—from pharmaceutical intermediates to material science—positions it as a compound of enduring significance. As scientific communities prioritize molecular diversity and efficiency, CAS 1804834-23-8 will likely remain a focal point in cutting-edge research endeavors.